Cas no 76674-05-0 (1-(2-(2-Chlorobenzyl)-2-hydroxy-3,3-dimethylbutyl)-1,2,4-triazole)

• Product name: 1-(2-(2-Chlorobenzyl)-2-hydroxy-3,3-dimethylbutyl)-1,2,4-triazole
• CAS No: 76674-05-0
• MF: C₁₅H₂₀ClN₃O
• MW: 293.791802406311
• CID: 2674539

1-(2-(2-Chlorobenzyl)-2-hydroxy-3,3-dimethylbutyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorobenzyl)-1-(1H-1,2,4-triazol-1-yl)-3,3-dimethyl-2-butanol
• 1-(2-(2-Chlorobenzyl)-2-hydroxy-3,3-dimethylbutyl)-1,2,4-triazole
• 1H-1,2,4-Triazole-1-ethanol, alpha-((2-chlorophenyl)methyl)-alpha-(1,1-dimethylethyl)-
• Q27278222

• Inchi： 1S/C15H20ClN3O/c1-14(2,3)15(20,9-19-11-17-10-18-19)8-12-6-4-5-7-13(12)16/h4-7,10-11,20H,8-9H2,1-3H3
• InChI Key： DETXAJGVVCIVAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(CN1C=NC=N1)(C(C)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 50.9